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Compound of Interest

Compound Name: Cumyl-cbmica

Cat. No.: B10820644

Application Note: GC-MS Analysis of Cumyl-
cbmica

Introduction

Cumyl-cbmica (1-(cyclobutylmethyl)-N-(2-phenylpropan-2-yl)-1H-indole-3-carboxamide) is a
synthetic cannabinoid receptor agonist that has been identified as a novel psychoactive
substance (NPS).[1][2][3] As with other synthetic cannabinoids, its emergence on the illicit drug
market necessitates robust analytical methods for its identification in seized materials and
biological samples. Gas chromatography-mass spectrometry (GC-MS) is a powerful and widely
used technique for the analysis of synthetic cannabinoids due to its high sensitivity and
specificity.[4][5] This application note provides a detailed protocol for the GC-MS analysis of
Cumyl-cbmica, intended for researchers, scientists, and drug development professionals.

Chemical Structure and Mass Spectrometry

The chemical structure of Cumyl-cbmica is provided below. Its molecular formula is
C23H26N20, with a molecular weight of 346.5 g/mol .[6]

e |UPAC Name: 1-(cyclobutylmethyl)-N-(2-phenylpropan-2-yl)indole-3-carboxamide[3]

e CAS Number: 2571070-88-5[6]
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Under electron ionization (El) conditions in GC-MS, Cumyl-cbmica undergoes characteristic
fragmentation, yielding specific ions that are crucial for its identification. While a complete,
universally agreed-upon fragmentation pattern can vary slightly between instruments, some
characteristic fragment ions have been reported.[1]

Quantitative Data

The following table summarizes the key analytical data for the GC-MS analysis of Cumyl-

cbmica.
Parameter Value Reference
Molecular Weight 346.5 g/mol [6]
Molecular Formula C23H26N20 [6]

. _ Locked to tetracosane (9.258
Retention Time )
min)

Characteristic Fragment lon

144.0444 [1]
(m/z)

Experimental Protocols

This section details the methodology for the GC-MS analysis of Cumyl-cbmica, including
sample preparation and instrument parameters.

1. Sample Preparation

e For Herbal Blends:

[¢]

Extract two grams of the herbal blend with 14 ml of acetonitrile (ACN).[7]

[¢]

After 10 minutes of ultrasonication, filter the extract.[8]

o

Transfer 10 pl of the extract into a GC vial and evaporate to dryness under a stream of
nitrogen.[7]

o

Reconstitute the residue in 100 pl of dried ethyl acetate.[7][8]
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o For Powders:

o Dissolve approximately 500 mg of the powder in 1 mL of methanol in a glass tube.[9]

o Centrifuge the sample for 10 minutes at 1253 x g.[9]

o Transfer 250 pl of the supernatant to a GC vial for analysis.[9]

2. GC-MS Instrumentation and Conditions

The following parameters are based on established methods for the analysis of synthetic

cannabinoids and are suitable for Cumyl-cbmica.[5][10]

Parameter

Condition

Gas Chromatograph

Agilent 7890B or equivalent[10]

Injector Split mode (1:50), Temperature: 280 °C
Injection Volume 1l

HP-1MS (100% dimethylpolysiloxane), 30 m x
Column . . .

0.25 mm i.d., 0.25 pm film thickness
Carrier Gas Helium, Flow rate: 1.2 ml/min

Oven Program

Initial temperature 170 °C for 1 min, then ramp
to 190 °C

Mass Spectrometer

JEOL JMS-Q1050 or equivalent[10]

lonization Mode

Electron lonization (El) at 70 eV

Source Temperature

280 °C

Quadrupole Temperature

180 °C

Scan Range

m/z 50-550 amu

Experimental Workflow
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The following diagram illustrates the logical workflow for the GC-MS analysis of Cumyl-

cbmica.

GC-MS Analysis Workflow for Cumyl-cbmica
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Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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